1H-imidazol-5-ol

• IUPAC Name: 1H-imidazol-5-ol
• InChI: InChI=1S/C3H4N2O/c6-3-1-4-2-5-3/h1-2,6H,(H,4,5)
• InChI Key: VKFMHRMTBYXHKO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC=N1)O
• Molecular Formula: C3H4N2O
• DSSTOX Substance ID: DTXSID60593266
• Molecular Weight: 84.08 g/mol
• CAS RN: 71713-86-5

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Synthesis Analysis

Imidazole was first synthesized by Heinrich Debus in 1858 and was obtained by the reaction of glyoxal and formaldehyde in ammonia. The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles.

Molecular Structure Analysis

Imidazole contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is a key component to functional molecules that are used in a variety of everyday applications. An emphasis has been placed on the bonds constructed during the formation of the imidazole.

Physical And Chemical Properties Analysis

Imidazole is an amphoteric in nature i.e., it shows both acidic and basic properties. It is a white or colorless solid that is highly soluble in water and other polar solvents.

Scientific Research Applications

• Antiviral Applications 1H-imidazol-5-ol derivatives show potential in antiviral research, particularly against SARS-CoV-2. For instance, 5-((1H-imidazol-1-yl)methyl)quinolin-8-ol, a chloroquine analogue, has been synthesized and demonstrated promise as a potential SARS-CoV-2 treatment. This compound exhibits favorable solubility and reactivity, indicating its potential as an antiviral agent (Douche et al., 2021).

• Medicinal Chemistry The imidazole ring, a key component of this compound, is significant in medicinal chemistry. Imidazole-based compounds bind effectively to various enzymes and receptors due to their electron-rich characteristics, leading to a wide range of bioactivities. These properties have made imidazole derivatives crucial in developing drugs for various diseases, including cancer, bacterial infections, and viral diseases (Zhang et al., 2014).

• Synthesis of Amino Acid Derivatives 1H-Imidazol-4(5H)-ones, related to this compound, are used in asymmetric synthesis to create α-amino acid derivatives. These compounds are valuable for efficiently constructing tetrasubstituted stereogenic centers, which are important in pharmaceutical and chemical synthesis (Etxabe et al., 2015).

• Catalysis and Synthesis 1H-imidazoles are involved in regioselective synthesis processes, such as the synthesis of 1,5-diaryl-1H-imidazoles, which have shown significant cytotoxic activity against human tumor cell lines. This demonstrates the role of 1H-imidazoles in the development of potential anticancer agents (Bellina et al., 2005).

• Material Science and Sensing Applications Some 1H-imidazole derivatives, such as 1-(1H-phenanthro[9,10-d]imidazol-2-yl)naphthalen-2-ol, show unique properties like bright white-light emission and mechanochromism, indicating their potential use in material sciences and as sensors (Sinha et al., 2019).

• Corrosion Inhibition Imidazole derivatives also play a role in corrosion inhibition. Research on imidazole derivatives like 4-(4,5-bis(4-methoxyphenyl)-1H-imidazol-2-yl)phenol shows they can effectively inhibit corrosion, particularly in acidic solutions, indicating their utility in industrial applications (Prashanth et al., 2021).

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Safety and Hazards

Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The review highlights the recent advances (2018-present) in the regiocontrolled synthesis of substituted imidazoles. These heterocycles are key components to functional molecules that are used in a variety of everyday applications.